Cas no 106493-25-8 (Phenol, 4-[(propylimino)methyl]-)

• Product Name: Phenol, 4-[(propylimino)methyl]-
• CAS No: 106493-25-8
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 3579294
• PubChem ID: 3609105
• Update Time: 2025-05-25

Phenol, 4-[(propylimino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(propylimino)methyl]-
• 4-[(1E)-(propylimino)methyl]phenol
• MLS000736129
• AKOS005107771
• MS-2037
• 106493-25-8
• SMR000338679
• CHEMBL3192801
• HMS2646N09
• 4-[(propylimino)methyl]benzenol
• 4-[(PROPYLIMINO)METHYL]PHENOL
• MFCD01090586
• SCHEMBL12389205
• AKOS030240562
• 1823142-57-9
• 4-(Propyliminomethyl)phenol

• Inchi： 1S/C10H13NO/c1-2-7-11-8-9-3-5-10(12)6-4-9/h3-6,8,12H,2,7H2,1H3
• InChI Key： ZGWLQZGCQPBEIZ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C=NCCC)C=C1

Computed Properties

• Exact Mass: 163.099714038Da
• Monoisotopic Mass: 163.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.6Ų

Additional information on Phenol, 4-[(propylimino)methyl]-

Research Briefing on Phenol, 4-[(propylimino)methyl]- (CAS: 106493-25-8) in Chemical Biology and Pharmaceutical Applications

Phenol, 4-[(propylimino)methyl]-, with the CAS number 106493-25-8, is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its phenolic and imino functional groups, has been the subject of recent studies due to its potential applications in drug development, particularly as a building block for more complex molecules. The unique structural features of this compound make it a promising candidate for further exploration in medicinal chemistry.

Recent research has focused on the synthesis and characterization of Phenol, 4-[(propylimino)methyl]- to understand its chemical properties and reactivity. Studies have demonstrated that this compound can serve as a versatile intermediate in the synthesis of Schiff bases, which are known for their biological activities, including antimicrobial, antifungal, and anticancer properties. The ability to modify the propylimino group opens up possibilities for creating derivatives with enhanced pharmacological profiles.

In vitro and in vivo studies have explored the biological activity of Phenol, 4-[(propylimino)methyl]- and its derivatives. Preliminary results indicate that certain derivatives exhibit moderate inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in the development of anti-inflammatory agents. Additionally, the compound's interaction with biological membranes and proteins has been investigated, providing insights into its mechanism of action and potential therapeutic uses.

The pharmacokinetic properties of Phenol, 4-[(propylimino)methyl]- have also been a focus of recent research. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability as a drug candidate. While the compound shows promising bioavailability, further optimization is needed to improve its metabolic stability and reduce potential toxicity. These findings highlight the importance of structural modifications to enhance the compound's drug-like properties.

In conclusion, Phenol, 4-[(propylimino)methyl]- (CAS: 106493-25-8) represents a valuable scaffold in medicinal chemistry with diverse potential applications. Ongoing research aims to explore its full therapeutic potential through the development of novel derivatives and the investigation of their biological activities. Future studies will likely focus on optimizing the compound's pharmacological properties and evaluating its efficacy in preclinical models, paving the way for potential clinical applications.